Cas no 5044-19-9 (1H-Pyrrole,1-ethyl-2,5-dimethyl-)

• Product Name: 1H-Pyrrole,1-ethyl-2,5-dimethyl-
• CAS No: 5044-19-9
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 371800
• PubChem ID: 78741
• Update Time: 2025-04-19

1H-Pyrrole,1-ethyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-ethyl-2,5-dimethyl-
• 1-ethyl-2,5-dimethyl-1H-pyrrole
• 1-ethyl-2,5-dimethylpyrrole
• 1H-Pyrrole, 1-ethyl-2,5-dimethyl-
• EINECS 225-738-2
• WIXUFIYVGRNTDD-UHFFFAOYSA-N
• SCHEMBL6760708
• 5044-19-9
• Pyrrole, 1-ethyl-2,5-dimethyl
• NS00044563
• InChI=1/C8H13N/c1-4-9-7(2)5-6-8(9)3/h5-6H,4H2,1-3H
• AKOS000101147
• 2,5-dimethyl-1-ethylpyrrole
• DTXSID2063688

• Inchi： 1S/C8H13N/c1-4-9-7(2)5-6-8(9)3/h5-6H,4H2,1-3H3
• InChI Key： WIXUFIYVGRNTDD-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=CC=C1C

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 1.8

Experimental Properties

• Density: 0.87
• Boiling Point: 184.1°Cat760mmHg
• Flash Point: 65.2°C
• Refractive Index: 1.484
• PSA: 4.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles